
An In-depth Technical Guide to Magtrieve™:
Properties and Applications

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Magtrieve(TM)

Cat. No.: B076450 Get Quote

Introduction

Magtrieve™ is the commercial trademark for a high-purity, magnetically separable form of

chromium(IV) oxide (CrO₂). It has garnered significant attention in the scientific community,

particularly in the field of organic synthesis, for its utility as a powerful and selective oxidizing

agent. Its key advantage lies in its ferromagnetic nature, which allows for a remarkably simple

and efficient separation from the reaction mixture using an external magnetic field. This

property streamlines the purification process, minimizes product contamination with chromium

residues, and offers a more environmentally benign alternative to traditional chromium-based

oxidants. This technical guide provides a comprehensive overview of the physical and chemical

properties of Magtrieve™, detailed experimental protocols for its use in common organic

transformations, and quantitative data on its performance.

Physical and Chemical Properties of Magtrieve™
Magtrieve™ is a fine, brown-black powder with a tetragonal rutile crystal structure. It is a stable

material under ambient conditions but will decompose at elevated temperatures. A summary of

its key physical and chemical properties is presented in the table below.
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Property Value Reference(s)

Chemical Formula CrO₂

Molar Mass 83.99 g/mol

Appearance Brown-black magnetic powder

Crystal Structure Tetragonal, rutile

Density 4.85 g/mL at 25 °C

Melting Point >375 °C (decomposes)

Boiling Point Decomposes to Cr₂O₃

Solubility
Insoluble in water and organic

solvents. Soluble in nitric acid.

Magnetic Properties Ferromagnetic

CAS Number 12018-01-8

Applications in Organic Synthesis
Magtrieve™ is a versatile oxidizing agent capable of effecting a variety of chemical

transformations. Its primary applications include:

Oxidation of Alcohols: Magtrieve™ efficiently oxidizes primary alcohols to aldehydes and

secondary alcohols to ketones. Over-oxidation of aldehydes to carboxylic acids is generally

not observed under microwave conditions.

Oxidation of Thiols: Aromatic and aliphatic thiols are readily converted to their corresponding

disulfides.

Oxidation of Hydrocarbons: It can be used for the side-chain oxidation of certain

hydrocarbons.

Aromatization Reactions: Magtrieve™ has been employed in the aromatization of Hantzsch

1,4-dihydropyridines.
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Experimental Protocols
Microwave-Assisted Oxidation of Alcohols
This protocol is a general procedure for the oxidation of alcohols to aldehydes and ketones

using Magtrieve™ under microwave irradiation.

Materials:

Substrate (e.g., primary or secondary alcohol)

Magtrieve™

Toluene (anhydrous)

Microwave reactor (multimode or monomode)

Round-bottom flask equipped with a reflux condenser

Magnetic stirrer

Strong external magnet

Rotary evaporator

Procedure:

To a microwave-safe reaction vessel, add the alcohol (1.0 g), Magtrieve™ (5.0 g), and

toluene (20 mL).

Place the vessel in the microwave reactor and irradiate the mixture under reflux conditions.

The microwave power should be adjusted to maintain a gentle boil.

The reaction time will vary depending on the substrate, typically ranging from 5 to 30

minutes. Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion of the reaction, allow the mixture to cool to room temperature.
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Place a strong external magnet against the side of the flask to immobilize the Magtrieve™

particles.

Carefully decant or filter the toluene solution to separate it from the oxidant.

Wash the Magtrieve™ with a small amount of fresh toluene and combine the organic layers.

The Magtrieve™ can be washed with a suitable solvent (e.g., diethyl ether), dried, and

stored for potential reuse.

Remove the solvent from the combined organic fractions using a rotary evaporator to yield

the crude product.

The crude product can be further purified by standard techniques such as distillation or

crystallization.

General Protocol for the Oxidation of Thiols to
Disulfides
This protocol describes a general method for the chemoselective oxidation of thiols to

disulfides.

Materials:

Thiol substrate

Magtrieve™

Appropriate organic solvent (e.g., dichloromethane, toluene)

Reaction vessel (e.g., round-bottom flask)

Magnetic stirrer

Strong external magnet

Standard work-up and purification equipment
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Procedure:

In a round-bottom flask, dissolve the thiol substrate in a suitable organic solvent.

Add Magtrieve™ to the solution (the molar ratio of Magtrieve™ to substrate may need to be

optimized).

Stir the reaction mixture at room temperature or with gentle heating. The reaction time can

vary from a few hours for aromatic thiols to longer periods for aliphatic thiols.

Monitor the reaction by TLC until the starting material is consumed.

Once the reaction is complete, use an external magnet to sequester the Magtrieve™.

Decant the solution containing the disulfide product.

Wash the Magtrieve™ with a small portion of the solvent and combine the organic phases.

The solvent can then be removed under reduced pressure, and the resulting disulfide can be

purified if necessary.

Quantitative Reaction Data
The following table summarizes the results for the microwave-assisted oxidation of various

substrates using Magtrieve™.
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Substrate Product Yield (%)
Reaction Time
(min)

Reference(s)

1-Octanol 1-Octanal 99 25

2-Octanol 2-Octanone 73 30

Benzyl alcohol Benzaldehyde 96 5

1-Phenylethanol Acetophenone 65 20

Cyclohexanol Cyclohexanone 85 30

Fluorene Fluorenone 54 90

Diphenylmethan

e
Benzophenone 25 90

Phthalane Isocoumarin 65 70

Anthracene Anthraquinone 86 60

Anthrone Anthraquinone 96 45

Recyclability and Reuse
A significant advantage of Magtrieve™ is its potential for recycling and reuse, which contributes

to more sustainable chemical processes. After a reaction, the Magtrieve™ can be recovered by

magnetic decantation, washed with an appropriate solvent to remove any adsorbed products or

byproducts, and dried. The reactivated Magtrieve™ can then be used in subsequent reactions.

While the reusability is often cited, detailed quantitative data on the number of cycles and the

corresponding decrease in activity can vary depending on the reaction conditions and the

nature of the substrates. Some literature suggests that the oxidant can be recycled,

contributing to its "green" credentials.

Workflow Visualization
The following diagram illustrates the general experimental workflow for a chemical reaction

utilizing Magtrieve™, highlighting its key feature of magnetic separation.

Caption: General workflow for a Magtrieve™-mediated reaction.
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Safety Information
Magtrieve™ should be handled with appropriate safety precautions. It is classified as an irritant

and may cause eye irritation. It is advisable to wear suitable personal protective equipment,

including gloves, safety glasses, and a lab coat, when handling the powder. Work should be

conducted in a well-ventilated area or a fume hood to avoid inhalation of the dust. For detailed

safety information, always consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion
Magtrieve™ stands out as a highly efficient and convenient oxidizing agent for a range of

organic transformations. Its unique magnetic properties allow for a simple and rapid separation

from the reaction medium, which not only simplifies the product work-up but also aligns with the

principles of green chemistry by facilitating the potential for catalyst recycling. The data and

protocols presented in this guide demonstrate its broad applicability and effectiveness, making

it a valuable tool for researchers, scientists, and professionals in the field of drug development

and organic synthesis.

To cite this document: BenchChem. [An In-depth Technical Guide to Magtrieve™: Properties
and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076450#physical-and-chemical-properties-of-
magtrieve-tm]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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